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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of

milk for the analysis of flunixin and its primary metabolite, 5-hydroxyflunixin. The accurate

quantification of these residues is critical for ensuring food safety and regulatory compliance.

The Maximum Residue Limit (MRL) for flunixin and its metabolite in milk varies by region, with

the European Union setting it at <40 µg/kg, while in South Korea, the MRL for flunixin is 0.02

mg/kg. In the United States, the tolerance for 5-hydroxyflunixin, the marker residue, is 2 µg/kg

in milk[1][2][3].

This guide details several common and effective sample preparation techniques, including

Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and the Quick, Easy, Cheap,

Effective, Rugged, and Safe (QuEChERS) method. Each protocol is presented with detailed

steps to ensure reproducibility and accuracy in your laboratory.
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The selection of a sample preparation method depends on various factors, including the

desired limit of detection, sample throughput, and available instrumentation. The following table

summarizes the quantitative performance of different techniques for the analysis of flunixin and

5-hydroxyflunixin in milk.

Method
Analyte(
s)

Fortifica
tion
Level
(µg/kg)

Recover
y (%)

CV (%)
LOD
(µg/kg)

LOQ
(µg/kg)

Referen
ce

QuEChE

RS

(Method

1)

Flunixin 10 112 3.7 4 15 [1]

5-

hydroxyfl

unixin

10 - - 5 15 [1]

QuEChE

RS

(Method

2)

Flunixin - - - 2 5 [1]

5-

hydroxyfl

unixin

- - - 3 9 [1]

LC-

MS/MS
Flunixin

5-80

ng/mL

69.6 -

74.4
1.1 - 6.9 -

1.7

ng/mL
[4]

LC-

MS/MS

5-

hydroxyfl

unixin

- 101 5 0.2 1 [5]

CV: Coefficient of Variation; LOD: Limit of Detection; LOQ: Limit of Quantification.
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Detailed methodologies for the key sample preparation techniques are provided below. Each

protocol is accompanied by a workflow diagram generated using Graphviz (DOT language) to

visually represent the experimental steps.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) Method
The QuEChERS method is a widely adopted technique for the analysis of veterinary drug

residues in food matrices due to its simplicity, high throughput, and minimal solvent usage[1].

This protocol is based on a modified QuEChERS procedure for flunixin and 5-hydroxyflunixin in

milk.

Protocol:

Weigh 2 g of a homogenized milk sample into a 50 mL centrifuge tube.

Add 10 mL of a 1:4 (v/v) water:acetonitrile solution to the sample.

Shake the mixture for 5 minutes and then centrifuge at 4,700×g for 10 minutes at 4°C.

Decant the supernatant into a second 50 mL centrifuge tube containing 500 mg of C18

sorbent and 10 mL of n-hexane saturated with acetonitrile.

Shake the mixture for 10 minutes and centrifuge at 4,700×g for 5 minutes at 4°C.

Transfer 5 mL of the acetonitrile extract to a 15 mL centrifuge tube.

Evaporate the extract to dryness under a gentle stream of nitrogen gas at 40°C.

Reconstitute the residue in a suitable solvent (e.g., methanol-based solvent) for LC-MS/MS

analysis.[1]

Filter the final sample through a 0.2 µm syringe filter before injection.

Workflow Diagram:
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Caption: QuEChERS workflow for flunixin analysis in milk.
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Solid-Phase Extraction (SPE) Method
SPE is a highly effective technique for purifying and concentrating analytes from complex

matrices like milk. This protocol involves an initial solvent extraction followed by cleanup on an

SPE cartridge.

Protocol:

Acidify a known volume of milk sample.

Mix the acidified milk with silica gel and pack the mixture into a chromatographic column.

Defat the column by washing with a water-saturated dichloromethane-hexane (30:70, v/v)

solution.

Elute the flunixin with ethyl acetate.

Wash the ethyl acetate extract with water at pH 3.5 and discard the aqueous layer.

Extract the ethyl acetate layer with 0.1M NaOH.

Pass the aqueous layer through a conditioned C18 SPE column.

Elute the analyte from the SPE column with ethyl acetate.

Dry the eluate under a stream of nitrogen.

Reconstitute the residue in a solution of MeOH-(5 mM tetrabutylammonium [TBA]-H2PO4 +

2 mM NaOH) (50:50).[4]

Sonicate and filter the reconstituted sample before LC analysis.

Workflow Diagram:
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Caption: Solid-Phase Extraction workflow for flunixin analysis in milk.
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Liquid-Liquid Extraction (LLE) Method
LLE is a classic sample preparation technique that separates compounds based on their

differential solubilities in two immiscible liquid phases. This protocol describes a general LLE

procedure for the extraction of flunixin from milk.

Protocol:

To 2 g of milk in a 50 mL centrifuge tube, add 100 µL of EDTA solution and shake for 3

minutes.

Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

Shake the mixture for 15 minutes and then centrifuge at 4,500×g for 10 minutes at 4°C.

Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.

Shake for 10 minutes and centrifuge at 4,500×g for 10 minutes at 4°C.

The supernatant is then ready for further concentration and analysis.[1][6]

Workflow Diagram:
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Caption: Liquid-Liquid Extraction workflow for flunixin analysis in milk.
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Concluding Remarks
The choice of sample preparation technique for flunixin analysis in milk will depend on the

specific requirements of the laboratory. The QuEChERS method offers a rapid and cost-

effective approach suitable for high-throughput screening. SPE provides excellent cleanup and

concentration, leading to lower detection limits. LLE, while a more traditional method, can also

be effective, especially when combined with a cleanup step. All the presented methods, when

properly validated, are capable of achieving the necessary sensitivity for monitoring flunixin

residues at regulatory MRLs. Subsequent analysis is typically performed using liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS) for its high selectivity

and sensitivity.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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